Cas no 2034375-40-9 (N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide)

• Product Name: N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide
• CAS No: 2034375-40-9
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5334496
• Update Time: 2025-05-19

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxyethanesulfonamide
• N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-2-phenoxyethanesulfonamide
• N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide

• Inchi： 1S/C19H23N3O4S/c1-15-19(18-9-6-12-26-18)16(2)22(21-15)11-10-20-27(23,24)14-13-25-17-7-4-3-5-8-17/h3-9,12,20H,10-11,13-14H2,1-2H3
• InChI Key： DOKNCZCJXORTGB-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 548
• XLogP3: 2.5
• Topological Polar Surface Area: 94.7

Additional information on N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide

Comprehensive Overview of N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide (CAS No. 2034375-40-9)

The compound N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide (CAS No. 2034375-40-9) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a furan ring, a pyrazole core, and a sulfonamide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a modulator of enzymatic activity or as a scaffold for designing novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of the furan-2-yl group in this compound enhances its electronic properties, which could be leveraged in the development of small-molecule inhibitors or targeted therapies. This aligns with current trends in precision medicine, where researchers are actively searching for compounds with high selectivity and low off-target effects. The pyrazole ring, a common motif in drug design, further underscores its potential in addressing unmet medical needs.

From a synthetic chemistry perspective, the compound's CAS No. 2034375-40-9 serves as a critical identifier for researchers and manufacturers. Its intricate structure poses both challenges and opportunities for scalable synthesis. Innovations in green chemistry and catalytic methods are being explored to optimize its production, reflecting the growing emphasis on sustainable practices in the chemical industry. Additionally, the compound's phenoxyethane segment may contribute to its stability and bioavailability, making it a subject of interest in pharmacokinetic studies.

The compound's potential applications extend beyond therapeutics. Its unique properties could be harnessed in agrochemicals or functional materials, such as polymers with tailored electronic characteristics. This versatility has led to increased searches for "sulfonamide derivatives in material science" and "furan-containing compounds for industrial applications," highlighting its cross-disciplinary relevance. As the scientific community continues to explore its capabilities, N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide remains a compound of high interest.

In conclusion, N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-2-phenoxyethane-1-sulfonamide (CAS No. 2034375-40-9) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with the rising demand for specialty chemicals, position it as a valuable subject for ongoing research. Whether in drug development, materials engineering, or sustainable synthesis, this compound exemplifies the dynamic nature of modern chemical exploration.